Cas no 27785-98-4 (19-Acetoxy-1β,3β,5-[ethylidynetris(oxy)]-14-hydroxy-5β,14β-bufa-20,22-dienolide)

• Product Name: 19-Acetoxy-1β,3β,5-[ethylidynetris(oxy)]-14-hydroxy-5β,14β-bufa-20,22-dienolide
• CAS No: 27785-98-4
• MF: C₂₈H₃₆O₈
• MW: 500.580649375916
• CID: 286200
• Update Time: 2024-02-29

19-Acetoxy-1β,3β,5-[ethylidynetris(oxy)]-14-hydroxy-5β,14β-bufa-20,22-dienolide Chemical and Physical Properties

Names and Identifiers

• Bufa-20,22-dienolide,19-(acetyloxy)-1,3,5-[ethylidynetris(oxy)]-14-hydroxy-, (1b,3b,5b)- (9CI)
• 19-Acetoxy-1β,3β,5-[ethylidynetris(oxy)]-14-hydroxy-5β,14β-bufa-20,22-dienolide
• 5b-Bufa-20,22-dienolide, 1b,3b,5,14,19-pentahydroxy-, cyclic 1,3,5-orthoacetate19-acetate (8CI)
• BufadienolideB
• Melianthusigenin
• Orthoacetic acid, cyclic 1,3,5-ester with 1b,3b,5,14,19-pentahydroxy-5b-bufa-20,22-dienolide 19-acetate (8CI)
• CID 101306864
• Bufa-20,22-dienolide, 19-(acetyloxy)-1,3,5-[ethylidynetris(oxy)]-14-hydroxy-, (1β,3β,5β)- (9CI)

• Inchi： 1S/C28H36O8/c1-16(29)33-15-27-20-6-9-24(2)19(17-4-5-23(30)32-14-17)8-11-28(24,31)21(20)7-10-26(27)13-18-12-22(27)35-25(3,34-18)36-26/h4-5,14,18-22,31H,6-13,15H2,1-3H3/t18-,19+,20-,21+,22+,24+,25?,26-,27-,28-/m0/s1
• InChI Key： RRDZJCCZVWCHID-WAJAMXMFSA-N
• SMILES： O1C2(C)O[C@H]3C[C@H]([C@@]4(COC(C)=O)[C@@]1(C3)CC[C@H]1[C@]3(CC[C@H](C5=COC(C=C5)=O)[C@@]3(C)CC[C@H]41)O)O2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 1080
• Topological Polar Surface Area: 101

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 622.4±55.0 °C(Predicted)
• pka: 14.80±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Bufanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bufanolides and derivatives